Cas no 197847-91-9 (6-(3-(Trifluoromethoxy)phenyl)nicotinic acid)

6-(3-(Trifluoromethoxy)phenyl)nicotinic acid structure
197847-91-9 structure
Product Name:6-(3-(Trifluoromethoxy)phenyl)nicotinic acid
CAS No:197847-91-9
MF:C13H8F3NO3
MW:283.20273399353
MDL:MFCD06410407
CID:117206
PubChem ID:24729995
Update Time:2025-10-29

6-(3-(Trifluoromethoxy)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid
    • 3-Pyridinecarboxylicacid, 6-[3-(trifluoromethoxy)phenyl]-
    • 6-(3-TRIFLUOROMETHOXYPHENYL)-NICOTINIC ACID
    • 6-[3-(trifluoromethoxy)phenyl]-3-Pyridinecarboxylic acid
    • 6-[3-(Trifluoromethoxy)phenyl]nicotinic acid
    • AB24381
    • CTK0H1572
    • MolPort-003-795-436
    • SBB053050
    • SureCN8309977
    • 6-(3-TRIFLUOROMETHOXYPHENYL)NICOTINIC ACID
    • A880014
    • SCHEMBL8309977
    • 6-(3-(Trifluoromethoxy)phenyl)nicotinicacid
    • 197847-91-9
    • SY015858
    • DTXSID50647045
    • FT-0758244
    • 6-[3-(trifluoromethoxy)phenyl]nicotinic acid, AldrichCPR
    • AC7696
    • 2-(3-trifluoromethoxyphenyl)-5-carboxy pyridine
    • 6-[3-(trifluoromethoxy)phenyl]pyridine-3-carboxylic acid
    • AKOS016013365
    • 3-Pyridinecarboxylic acid, 6-[3-(trifluoromethoxy)phenyl]-
    • MFCD06410407
    • A1-30115
    • CS-0324056
    • TS-01003
    • DB-023912
    • MDL: MFCD06410407
    • Inchi: 1S/C13H8F3NO3/c14-13(15,16)20-10-3-1-2-8(6-10)11-5-4-9(7-17-11)12(18)19/h1-7H,(H,18,19)
    • InChI Key: LPRMIDAWXMTKGE-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1C=CC(C(=O)O)=CN=1)(F)F

Computed Properties

  • Exact Mass: 283.04564
  • Monoisotopic Mass: 283.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 59.4A^2

Experimental Properties

  • PSA: 59.42

6-(3-(Trifluoromethoxy)phenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013003420-250mg
6-(3-(Trifluoromethoxy)phenyl)nicotinic acid
197847-91-9 97%
250mg
$484.80 2023-09-02
Alichem
A013003420-500mg
6-(3-(Trifluoromethoxy)phenyl)nicotinic acid
197847-91-9 97%
500mg
$839.45 2023-09-02
Alichem
A013003420-1g
6-(3-(Trifluoromethoxy)phenyl)nicotinic acid
197847-91-9 97%
1g
$1460.20 2023-09-02
Chemenu
CM176975-5g
6-[3-(Trifluoromethoxy)phenyl]nicotinic acid
197847-91-9 95%
5g
$842 2022-06-12
Apollo Scientific
PC510075-5g
6-[3-(Trifluoromethoxy)phenyl]nicotinic acid
197847-91-9
5g
£1260.00 2023-09-01
Chemenu
CM176975-5g
6-[3-(Trifluoromethoxy)phenyl]nicotinic acid
197847-91-9 95%
5g
$842 2021-08-05
Matrix Scientific
082506-1g
6-[3-(Trifluoromethoxy)phenyl]nicotinic acid, 97%
197847-91-9 97%
1g
$488.00 2023-09-09
eNovation Chemicals LLC
D911295-5g
6-[3-(Trifluoromethoxy)phenyl]nicotinic Acid
197847-91-9 95%
5g
$990 2024-07-20
abcr
AB325191-5 g
6-(3-Trifluoromethoxyphenyl)nicotinic acid, 95%; .
197847-91-9 95%
5g
€1159.00 2023-06-21
abcr
AB325191-5g
6-(3-Trifluoromethoxyphenyl)nicotinic acid, 95%; .
197847-91-9 95%
5g
€1159.00 2025-04-20

Additional information on 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid

6-(3-(Trifluoromethoxy)phenyl)nicotinic Acid (CAS 197847-91-9): A Versatile Fluorinated Building Block for Pharmaceutical and Material Science

In the realm of fluorinated organic compounds, 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid (CAS 197847-91-9) has emerged as a valuable chemical building block with diverse applications across pharmaceutical research and specialty materials. This trifluoromethoxy-substituted nicotinic acid derivative combines the unique properties of fluorine chemistry with the structural advantages of a biphenyl-like scaffold, making it particularly interesting for modern drug discovery programs.

The molecular structure of 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid features two key pharmacophores: a nicotinic acid core and a 3-(trifluoromethoxy)phenyl group. This combination creates a privileged structure that frequently appears in bioactive molecules targeting neurological disorders and metabolic diseases. Recent literature highlights its use in developing novel kinase inhibitors and GPCR modulators, addressing current research trends in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS 197847-91-9 serves as an excellent intermediate for constructing more complex molecules. The carboxylic acid functionality allows for straightforward derivatization through amide coupling or esterification reactions, while the electron-deficient aromatic system enables various cross-coupling transformations. These features make it particularly valuable for combinatorial chemistry and high-throughput screening applications that dominate contemporary drug discovery workflows.

The trifluoromethoxy group in 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid contributes several advantageous properties to molecules incorporating this scaffold. As a bioisostere for methoxy groups, it often enhances metabolic stability while maintaining similar steric requirements. This characteristic addresses a key challenge in modern medicinal chemistry: improving the pharmacokinetic profiles of drug candidates without compromising target engagement. The compound's lipophilicity parameters (predicted logP ~2.8) place it in an optimal range for blood-brain barrier penetration, explaining its frequent appearance in CNS drug discovery programs.

Material science applications of 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid are gaining attention due to the growing demand for fluorinated organic semiconductors. The compound's extended π-conjugated system combined with electron-withdrawing substituents makes it a candidate for developing novel organic electronic materials. Researchers are exploring its potential in OLED technologies and organic photovoltaic cells, where fluorinated compounds often demonstrate improved performance characteristics.

Recent patent analyses reveal an increasing incorporation of 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid derivatives in pharmaceutical formulations. Particularly in the areas of neurodegenerative disease treatments and metabolic disorder therapies, this scaffold appears in several clinical candidates. The compound's structural versatility allows medicinal chemists to fine-tune molecular properties while maintaining the core pharmacophore, addressing current demands for target-specific drug design with reduced off-target effects.

The synthesis of 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid typically involves palladium-catalyzed cross-coupling reactions between appropriately substituted pyridine and benzene precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable manufacturing. Process chemists have developed several optimized routes to this compound, achieving improved yields and purity profiles suitable for GMP production standards.

Analytical characterization of CAS 197847-91-9 presents typical challenges associated with fluorinated aromatic compounds. Advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry are routinely employed for structural confirmation. The compound's spectral properties (including characteristic UV absorption around 265 nm) make it suitable for various analytical method development applications, particularly in HPLC method validation for related pharmaceutical compounds.

From a regulatory perspective, 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid is classified as a research chemical with no significant restrictions in most jurisdictions. However, users should consult current chemical safety regulations as policies regarding fluorinated organic compounds continue to evolve globally. Proper handling procedures should always be followed, including the use of appropriate personal protective equipment when working with this material in laboratory settings.

The commercial availability of 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid has improved significantly in recent years, with multiple suppliers offering the compound at various purity grades. Current market trends show increasing demand for custom fluorinated building blocks, driven by the expanding pipeline of fluorine-containing pharmaceuticals. Industry analysts project steady growth in this market segment, particularly for compounds like CAS 197847-91-9 that serve multiple therapeutic areas and material applications.

Future research directions for 6-(3-(Trifluoromethoxy)phenyl)nicotinic acid derivatives likely include exploration of their biological activity spectra through advanced screening platforms and further development of efficient synthetic methodologies. The compound's unique combination of structural features positions it as a valuable tool for addressing current challenges in both medicinal chemistry and material science, ensuring its continued relevance in scientific research and industrial applications.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited